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Compound of Interest

Compound Name: N-Ethylbenzylamine

Cat. No.: B194571

For immediate release: This document provides essential safety and logistical information for
the proper disposal of N-Ethylbenzylamine, catering to researchers, scientists, and
professionals in drug development. Adherence to these procedures is critical for ensuring
laboratory safety and environmental compliance.

N-Ethylbenzylamine is a corrosive liquid that is harmful to aquatic life and combustible.[1]
Therefore, it is imperative that this chemical waste is managed and disposed of in accordance
with hazardous waste regulations. Under no circumstances should it be discharged into drains
or surface water.[1] Chemical waste generators are responsible for correctly classifying waste
and adhering to local, regional, and national hazardous waste regulations to ensure complete
and accurate classification.[1]

Key Safety and Handling Precautions

Before beginning any disposal-related activities, ensure you are wearing appropriate personal
protective equipment (PPE), including protective gloves, clothing, and eye/face protection.[1]
All handling of N-Ethylbenzylamine should be conducted in a well-ventilated area, preferably
under a chemical fume hood.[1]

Step-by-Step Disposal Procedure

o \Waste Identification and Classification:

o N-Ethylbenzylamine waste must be classified as hazardous chemical waste.
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o Itis categorized as a corrosive amine.[1] The proper shipping name is AMINES, LIQUID,
CORROSIVE, N.O.S.[1]

o Container Selection and Labeling:

o Use a compatible, leak-proof container with a secure, screw-on cap for waste collection.[2]
[3][4] The container material should not react with the chemical.[2]

o The original manufacturer's container, if in good condition, can be used.[5]

o Label the waste container clearly with "Hazardous Waste" and the full chemical name: "N-
Ethylbenzylamine".[4][5] The date of waste accumulation should also be noted.

» Waste Accumulation and Storage:

o Store the waste container in a designated satellite accumulation area (SAA).[2]

o Ensure the container is kept closed except when adding waste.[3][4]

o Store N-Ethylbenzylamine waste segregated from incompatible materials, such as acids,
strong oxidizing agents, acid anhydrides, and acid chlorides.[1] Specifically, store acids
and bases separately.[2]

o Utilize secondary containment, such as a lab tray or dishpan, to capture any potential
spills or leaks.[3] The secondary container must be chemically compatible and have a
capacity of at least 110% of the primary container's volume.[3]

e Arranging for Disposal:

o Contact your institution's Environmental Health & Safety (EH&S) department to schedule a
hazardous waste pickup.

o Do not exceed the storage time or quantity limits for hazardous waste as defined by your
institution and local regulations.[3] For example, some regulations require collection within
90 days of the container being filled or reaching a certain volume.[3]

e Spill Management:
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o In the event of a spill, evacuate the area and ensure adequate ventilation.[1]
o Remove all sources of ignition as the material is combustible.[1]
o Contain the spill using an inert absorbent material.[1]

o Collect the absorbed material into a suitable, closed container for disposal as hazardous
waste.[1]

o Do not flush spills into the sewer system.[1]

Quantitative Data Summary

Property Value Source

UN Number UN2735 [1]

o AMINES, LIQUID,
Proper Shipping Name [1]
CORROSIVE, N.O.S.

Hazard Class 8 (Corrosive) [1]
Packing Group 1 [1]
Flash Point 69 °C (156.2 °F) - closed cup
Density 0.909 g/mL at 25 °C

Boiling Point 191-194 °C

Disposal Workflow
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Caption: Workflow for the proper disposal of N-Ethylbenzylamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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